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Compound of Interest

Compound Name: 5-Aminotetrazole

Cat. No.: B145819 Get Quote

5-Aminotetrazole: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of 5-Aminotetrazole (5-AT), a high-nitrogen heterocyclic compound. The

information is curated for researchers, scientists, and professionals in drug development and

materials science who are interested in the fundamental characteristics and experimental

analysis of this compound.

Physical and Chemical Properties
5-Aminotetrazole is a white, crystalline solid at room temperature. It is an organic compound

with the chemical formula CH₃N₅ and a molar mass of 85.07 g/mol . The compound can exist in

both anhydrous and monohydrated forms.

Quantitative Data Summary
The following tables summarize the key quantitative physical and chemical properties of 5-
Aminotetrazole.
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Property Value Reference(s)

Molecular Formula CH₃N₅

Molar Mass 85.07 g/mol

Appearance White crystalline powder/solid

Melting Point 201-205 °C (decomposes)

Boiling Point 57.6 °C (rough estimate)

Density 1.50 g/cm³

Vapor Pressure 0 Pa at 25 °C

Refractive Index 2.1050 (estimate)

Table 1: General Physical Properties of 5-Aminotetrazole

Property Value Conditions Reference(s)

pKa₁ 1.76 20 °C

pKa₂ 6.07 20 °C

Table 2: Dissociation Constants of 5-Aminotetrazole
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Solvent
Solubility (mole fraction, x)
at 323.15 K (50 °C)

Reference(s)

N,N-Dimethylformamide (DMF) 7.951 × 10⁻²

N-Methyl-2-pyrrolidone (NMP) 7.415 × 10⁻²

1,4-Dioxane 6.523 × 10⁻²

Toluene 3.811 × 10⁻³

Isopropanol 1.692 × 10⁻³

Ethanol 1.752 × 10⁻³

Acetone 1.620 × 10⁻³

n-Propanol 1.566 × 10⁻³

Methanol 1.470 × 10⁻³

Ethyl acetate 1.393 × 10⁻³

1-Butanol 1.315 × 10⁻³

Acetonitrile 3.85 × 10⁻⁴

Table 3: Solubility of 5-Aminotetrazole in Various Solvents

Experimental Protocols
This section details the methodologies for key experiments related to the synthesis and

characterization of 5-Aminotetrazole.

Synthesis of 5-Aminotetrazole
One common method for the synthesis of 5-Aminotetrazole involves the diazotization of

aminoguanidine.

Materials:

Aminoguanidine bicarbonate
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32% Nitric acid

35% Sodium nitrite solution

Sodium carbonate

30% Sulfuric acid

Ethanol (for recrystallization)

Distilled water

Procedure:

Slowly add 68 grams of aminoguanidine bicarbonate to 200 ml of 32% nitric acid with

stirring. Carbon dioxide will be evolved.

To the resulting aminoguanidine nitrate solution, slowly add 90-100 ml of 35% sodium nitrite

solution dropwise. Maintain the reaction temperature below 30-35 °C. The solution will turn a

brown-red color upon completion of the diazotization.

While stirring, add 58 grams of sodium carbonate portion-wise to the reaction mixture.

Fit the flask with a reflux condenser and heat the mixture for 4 hours.

After reflux, neutralize the hot solution with 30% sulfuric acid.

Allow the solution to cool, which will cause 5-aminotetrazole to crystallize.

Collect the crystals by filtration and wash them with a small amount of cold water.

Recrystallize the crude product from a hot water and ethanol mixture to obtain pure 5-
aminotetrazole.
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Caption: Synthesis pathway of 5-Aminotetrazole.

Solubility Determination by Isothermal Saturation
Method
The solubility of 5-Aminotetrazole in various solvents can be determined using the isothermal

saturation method.

Apparatus:

Jacketed glass vessel with a magnetic stirrer

Thermostatic water bath

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Add an excess amount of 5-Aminotetrazole to a known volume of the selected solvent in

the jacketed glass vessel.
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Maintain a constant temperature by circulating water from the thermostatic bath through the

jacket of the vessel.

Stir the mixture continuously to facilitate the dissolution process and reach equilibrium.

Periodically withdraw samples from the supernatant.

Filter the samples to remove any undissolved solid particles.

Analyze the concentration of 5-Aminotetrazole in the filtrate using a validated HPLC

method.

Continue sampling until the concentration of 5-Aminotetrazole in the solution remains

constant over a significant period, indicating that equilibrium has been reached.

Repeat the procedure at different temperatures to determine the temperature dependence of

solubility.

To cite this document: BenchChem. [Physical and chemical properties of 5-Aminotetrazole].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145819#physical-and-chemical-properties-of-5-
aminotetrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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